3-Tert-butoxycarbonylmethoxy-4-nitrotoluene

• Molecular Formula: C13H17NO5
• Molecular Weight: 267.28 g/mol
• IUPAC Name: tert-butyl 2-(5-methyl-2-nitrophenoxy)acetate
• InChI: InChI=1S/C13H17NO5/c1-9-5-6-10(14(16)17)11(7-9)18-8-12(15)19-13(2,3)4/h5-7H,8H2,1-4H3
• InChI Key: RSLOSYMVPFQGEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OCC(=O)OC(C)(C)C

Description

3-Tert-butoxycarbonylmethoxy-4-nitrotoluene is a useful research compound. Its molecular formula is C13H17NO5 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-methyl-6-nitrophenol (30.62 g, 200 mmol) and tert-butyl bromacetate (46.8 g, 240 mmol) in acetonitrile (700 mL) in the presence of potassium carbonate (69.1 g, 500 mmol) was refluxed for 2 h. Inorganic materials were removed by filtration and the filtrate was concentrated. The residue was diluted with ethyl acetate, washed with brine, dried over magnesium sulfate, and extensively concentrated in vacuo to give 54.2 g of the title compound (quant): 1H NMR (CDCl3) δ7.82 (d, 1H, J=8.3 Hz), 6.87 (d, 1 H, J=8.3 Hz), 6.74 (s, 1H), 4.65 (s, 2H), 2.40 (s, 3H), 1.47 (s, 9H).